Cas no 2229274-98-8 (tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate)

Tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate is a specialized carbamate-protected amino acid derivative featuring a 3,3-difluorocyclobutyl moiety. This compound is of interest in medicinal chemistry and peptide synthesis due to its unique structural properties, including the sterically hindered tert-butyloxycarbonyl (Boc) protecting group and the fluorinated cyclobutyl ring. The difluorocyclobutyl group enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive molecules. The Boc protection allows selective deprotection under mild acidic conditions, facilitating controlled synthetic modifications. Its well-defined reactivity and stability make it a useful intermediate in the development of pharmaceuticals and peptidomimetics.
tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate structure
2229274-98-8 structure
Product Name:tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate
CAS No:2229274-98-8
MF:C12H19F2NO3
MW:263.280970811844
CID:5465624
PubChem ID:165658118
Update Time:2025-05-23

tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Z3271430817
    • tert-butyl N-[2-(3,3-difluorocyclobutyl)-1-oxopropan-2-yl]carbamate
    • tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate
    • Inchi: 1S/C12H19F2NO3/c1-10(2,3)18-9(17)15-11(4,7-16)8-5-12(13,14)6-8/h7-8H,5-6H2,1-4H3,(H,15,17)
    • InChI Key: JOJFXRQQTBLTRO-UHFFFAOYSA-N
    • SMILES: FC1(CC(C(C=O)(C)NC(=O)OC(C)(C)C)C1)F

Computed Properties

  • Exact Mass: 263.13329979 g/mol
  • Monoisotopic Mass: 263.13329979 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.4
  • Molecular Weight: 263.28

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Additional information on tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229274-98-8)

The compound tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229274-98-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This carbamate derivative features a unique 3,3-difluorocyclobutyl moiety, which contributes to its distinct chemical and biological properties. Researchers are particularly interested in its potential applications as a building block for drug discovery, owing to its structural versatility and ability to modulate pharmacokinetic profiles.

In recent years, the demand for fluorinated compounds like tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern drug design, as it often improves a molecule's binding affinity and selectivity. The presence of the difluorocyclobutyl group in this compound makes it a valuable candidate for exploring new therapeutic avenues, particularly in targeting enzymes and receptors involved in inflammatory and neurological disorders.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic routes for tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate?" The synthesis typically involves multi-step organic reactions, including the introduction of the tert-butyl carbamate protecting group and the difluorocyclobutyl ring system. Advanced techniques such as palladium-catalyzed cross-coupling and asymmetric hydrogenation are often employed to achieve high yields and enantiomeric purity. These methods align with the growing trend toward sustainable and efficient synthetic protocols in the pharmaceutical industry.

Another hot topic related to this compound is its potential role in proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. The tert-butyl carbamate group can serve as a linker or spacer in PROTAC molecules, enabling the recruitment of E3 ubiquitin ligases to degrade disease-causing proteins. This application has sparked immense interest in the scientific community, as evidenced by the rising number of publications and patents referencing CAS No. 2229274-98-8.

From a regulatory perspective, tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate is not classified as a hazardous material, making it safer to handle in laboratory settings compared to other reactive intermediates. However, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Researchers often inquire about "the shelf life and storage recommendations for this compound," which underscores the importance of understanding its physicochemical properties for long-term usability.

In summary, tert-butyl N-2-(3,3-difluorocyclobutyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229274-98-8) represents a promising scaffold in drug development, with applications spanning from small-molecule therapeutics to advanced modalities like PROTACs. Its unique structural features, combined with the growing emphasis on fluorinated pharmacophores, position it as a compound of enduring relevance in the ever-evolving landscape of pharmaceutical sciences.

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